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Compound of Interest

Compound Name: Propyl laurate

Cat. No.: B089707

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of propyl laurate,
specifically its density and refractive index. The information is curated for professionals in
research, scientific, and pharmaceutical development fields, offering precise data and
methodologies for accurate application and analysis.

Core Physical Properties

Propyl laurate, also known as propyl dodecanoate, is the ester of propyl alcohol and lauric
acid.[1][2] Its chemical formula is C15H3002, and it has a molecular weight of 242.4 g/mol .[1]
It exists as a colorless oil at room temperature.

Quantitative Data Summary

The density and refractive index are critical parameters for quality control, formulation
development, and material characterization. The following table summarizes the key
guantitative data for propyl laurate.
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Property Value Conditions
Density 0.86 g/mL at 25 °C[3][4][5][6]
0.85900 to 0.86500 g/mL at 25.00 °C[7]

0.862 g/mL Not specified

Refractive Index 1.4335 Not specified[3][8]
1.43000 to 1.43600 at 20.00 °C[7]

1.434 Not specified

Experimental Protocols

Accurate determination of density and refractive index relies on standardized experimental
protocols. Below are detailed methodologies for these measurements.

Density Determination

The density of liquid esters like propyl laurate is most commonly determined using the
gravimetric buoyancy method, which is based on Archimedes' principle.

Method: Gravimetric Buoyancy Technique

e Apparatus: An analytical balance equipped with a density kit, including a plummet (sinker) of
a known volume and a temperature-controlled liquid bath.

e Procedure:
o Calibrate the analytical balance.
o Measure the weight of the plummet in air.

o Submerge the plummet in the propyl laurate sample, ensuring it is fully immersed and
free of air bubbles. The sample should be maintained at a constant temperature (e.g., 25
°C).

o Measure the apparent weight of the plummet while submerged in the propyl laurate.
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» Calculation: The density of the liquid is calculated using the following formula:

Density (p) = (Weight of plummet in air - Apparent weight of plummet in liquid) / Volume of
the plummet

An alternative method involves the use of a pycnometer, a glass flask with a precise volume.
The flask is weighed empty, then filled with the liquid and weighed again to determine the mass
of a known volume of the liquid.

Refractive Index Measurement

The refractive index of a liquid is typically measured using a refractometer. Modern digital
refractometers offer high precision and ease of use.

Method: Digital Refractometry
e Apparatus: A digital refractometer with a temperature-controlled prism.
e Procedure:

o Calibrate the refractometer using a standard of known refractive index, such as distilled
water.

o Ensure the prism surface is clean and dry.
o Apply a small sample of propyl laurate to the prism.
o Allow the sample to equilibrate to the set temperature (e.g., 20 °C).

o Initiate the measurement. The instrument will automatically determine and display the
refractive index.

¢ Principle: The refractometer measures the angle of refraction or the critical angle of total
internal reflection of light as it passes from the prism into the liquid sample. This angle is
directly related to the refractive index of the liquid.

Logical Relationships and Workflows
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While propyl laurate is not typically associated with specific biological signaling pathways, its
synthesis is a well-defined process that can be visualized. The enzymatic synthesis of propyl
laurate is a common application, particularly in the food and fragrance industries.
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Caption: Enzymatic Synthesis of Propyl Laurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Refractive Index]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089707#propyl-laurate-density-and-refractive-index]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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